Cas no 58012-34-3 (Ethyl 2-(4-oxocyclohexyl)acetate)

Ethyl 2-(4-oxocyclohexyl)acetate is a versatile cyclohexanone derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a ketone group and an ester functionality, makes it a valuable building block for the preparation of more complex molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions ensures reliable performance in synthetic workflows. The presence of both carbonyl and ester groups allows for selective transformations, enabling the synthesis of diverse derivatives. This compound is particularly useful in the development of fine chemicals and active pharmaceutical ingredients (APIs).

Ethyl 2-(4-oxocyclohexyl)acetate structure

58012-34-3 structure

Product Name:Ethyl 2-(4-oxocyclohexyl)acetate

CAS No:58012-34-3

MF:C₁₀H₁₆O₃

MW:184.232243537903

MDL:MFCD11045783

CID:365886

Update Time:2025-06-07

Ethyl 2-(4-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(4-oxocyclohexyl)acetate
- 4-Oxocyclohexaneacetic acid ethyl ester
- Cyclohexaneaceticacid, 4-oxo-, ethyl ester
- ethyl 4-oxocyclohexaneacetate
- (4-oxocyclohexyl)-acetic acid ethyl ester
- 4-(ethoxycarbonylmethyl)cyclohexane
- AK114276
- ethyl (4-oxocyclohexyl)acetate
- ethyl 4-oxocyclohexylacetate
- KB-51305
- M112047
- RW2721
- SureCN2257497
- 2-(4-Oxocyclohexyl)acetic Acid Ethyl Ester
- Cyclohexaneacetic acid, 4-oxo-, ethyl ester
- 4-oxocyclohexaneacetic acid ethyl ester
- (4-oxo-cyclohexyl)-acetic acid ethyl ester
- ethyl-4-oxocyclohexaneacetate
- XHNJFNLTFMAPQB-UHFFFAOYSA-N
- 8571AB
- STL555978
- BBL102179
- WT82062
- OR40563
- SY060919
- SC
- MDL： MFCD11045783
- Inchi： 1S/C10H16O3/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h8H,2-7H2,1H3
- InChI Key： XHNJFNLTFMAPQB-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC(=O)OCC)CC1

Computed Properties

Exact Mass: 184.10998
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 188
Topological Polar Surface Area: 43.4

Experimental Properties

Density: 1.040
Boiling Point: 96°C/0.1mmHg(lit.)
Flash Point: 112 ºC
PSA: 43.37

Ethyl 2-(4-oxocyclohexyl)acetate Pricemore >>

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